Methyl 6-(((2,5-dimethoxyphenyl)sulfonyl)methyl)-4-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-[(2,5-dimethoxyphenyl)sulfonylmethyl]-4-(4-hydroxy-3-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C22H24N2O9S/c1-30-13-6-8-16(31-2)18(10-13)34(28,29)11-14-19(21(26)33-4)20(24-22(27)23-14)12-5-7-15(25)17(9-12)32-3/h5-10,20,25H,11H2,1-4H3,(H2,23,24,27)
• InChI Key: DHKLYHFZVJVUCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)CC2=C(C(NC(=O)N2)C3=CC(=C(C=C3)O)OC)C(=O)OC
• Molecular Formula: C22H24N2O9S
• Molecular Weight: 492.5 g/mol

Description

Methyl 6-(((2,5-dimethoxyphenyl)sulfonyl)methyl)-4-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C22H24N2O9S and its molecular weight is 492.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Repaglinide Analogs : Research by Grell et al. (1998) explored hypoglycemic benzoic acid derivatives similar in structure to the mentioned compound. These compounds, including repaglinide, have shown significant activity in treating type 2 diabetes, demonstrating their potential in pharmaceutical applications (Grell et al., 1998).

• Antifolate Activity : Piper et al. (1988) synthesized analogs of aminopterin and folic acid, closely related to the compound . These analogs exhibited significant antifolate activity, suggesting potential uses in cancer treatment and other conditions where folate metabolism is a factor (Piper et al., 1988).

Applications in Organic Chemistry and Synthesis

• Synthesis of Benzodifuranyl Derivatives : Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives using a process that could involve compounds like the one mentioned. These compounds have shown promising anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

• Ring Expansion in Organic Synthesis : Bullock et al. (1972) worked on compounds structurally similar to the given compound, focusing on ring expansion techniques that are pivotal in organic synthesis (Bullock et al., 1972).

• Application in Diels-Alder Reactions : Tomé et al. (1996) utilized pyrimidone fused sulfones, related to the mentioned compound, in Diels-Alder reactions, showcasing its utility in creating complex organic molecules (Tomé et al., 1996).